Cas no 159390-33-7 (3-chlorophenyl N,N-dimethyl O-carbamate)

• Product Name: 3-chlorophenyl N,N-dimethyl O-carbamate
• CAS No: 159390-33-7
• MF: C₁₁H₁₄ClNO₂
• MW: 227.687362194061
• MDL: MFCD01975511
• CID: 3046067
• PubChem ID: 11053383
• Update Time: 2025-05-26

3-chlorophenyl N,N-dimethyl O-carbamate Chemical and Physical Properties

Names and Identifiers

• 3-chlorophenyl N,N-dimethyl O-carbamate
• 3-chlorophenyl diethylcarbamate;3-chlorophenyl N,N-diethylcarbamate;O-3-chlorophenyl N,N-diethylcarbamate;
• AS-60703
• 3-chlorophenyl diethylcarbamate
• SCHEMBL137870
• (3-chlorophenyl) N,N-diethylcarbamate
• W15751
• MFCD01975511
• YJDXHGKOGQAIGG-UHFFFAOYSA-N
• 3-chlorophenyl N,N-diethylcarbamate
• AKOS029948837
• 3-chlorophenyldiethylcarbamate
• 159390-33-7

• MDL： MFCD01975511
• Inchi： 1S/C11H14ClNO2/c1-3-13(4-2)11(14)15-10-7-5-6-9(12)8-10/h5-8H,3-4H2,1-2H3
• InChI Key： YJDXHGKOGQAIGG-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)OC(N(CC)CC)=O

Computed Properties

• Exact Mass: 227.07100
• Monoisotopic Mass: 227.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.54000
• LogP: 3.18060

Additional information on 3-chlorophenyl N,N-dimethyl O-carbamate

Comprehensive Overview of 3-Chlorophenyl N,N-Dimethyl O-Carbamate (CAS No. 159390-33-7)

3-Chlorophenyl N,N-dimethyl O-carbamate (CAS No. 159390-33-7) is a specialized organic compound widely studied in the field of agrochemical and pharmaceutical research. This compound belongs to the carbamate family, known for their versatile applications in synthesis and biological activity modulation. With the growing interest in sustainable chemistry and green synthesis, researchers are increasingly exploring the potential of 3-chlorophenyl N,N-dimethyl O-carbamate as a building block for environmentally friendly formulations.

The molecular structure of 3-chlorophenyl N,N-dimethyl O-carbamate features a chlorophenyl moiety attached to a dimethylcarbamate group, which contributes to its unique physicochemical properties. Recent studies have highlighted its role in crop protection formulations, particularly in the development of low-residue agrochemicals—a key focus area for modern agriculture. As consumers demand safer food production methods, this compound's potential for targeted pest management has gained significant attention in scientific literature.

From a synthetic chemistry perspective, CAS 159390-33-7 demonstrates interesting reactivity patterns that make it valuable for heterocyclic compound synthesis. Its carbamate functional group serves as a versatile handle for further chemical modifications, aligning with current trends in molecular diversity-oriented synthesis. Many research institutions are investigating its application in medicinal chemistry, particularly as a precursor for bioactive molecule development, though these applications remain in early research stages.

The analytical characterization of 3-chlorophenyl dimethylcarbamate typically involves advanced techniques such as HPLC-MS and NMR spectroscopy. These methods are crucial for quality control in industrial applications, especially given the pharmaceutical industry's increasing emphasis on impurity profiling and regulatory compliance. Recent advancements in analytical chemistry have enabled more precise detection of this compound at trace levels, supporting its safe handling and application.

Environmental fate studies of N,N-dimethyl O-(3-chlorophenyl) carbamate have become particularly relevant in light of growing concerns about chemical persistence in ecosystems. Research indicates that this compound demonstrates favorable biodegradation characteristics compared to traditional alternatives, making it an interesting candidate for eco-friendly formulation development. These properties align well with current regulatory trends emphasizing sustainable chemistry principles.

In material science applications, derivatives of 3-chlorophenyl carbamate have shown promise in polymer modification and specialty coating formulations. The chlorophenyl group contributes to enhanced material properties while the carbamate linkage offers synthetic flexibility. These characteristics are particularly valuable in developing high-performance materials with tailored functionalities—a rapidly growing sector in advanced manufacturing.

The global market for carbamate derivatives including 159390-33-7 has seen steady growth, driven by demand from the agricultural sector and specialty chemicals industry. Manufacturers are increasingly focusing on process optimization to improve yield and purity while reducing environmental impact. These developments reflect broader industry shifts toward green chemistry practices and circular economy principles in chemical production.

From a regulatory standpoint, 3-chlorophenyl N,N-dimethylcarbamate falls under various chemical inventories worldwide, requiring proper safety assessment and handling protocols. The scientific community continues to investigate its toxicological profile and environmental impact, with recent studies focusing on exposure assessment methodologies. These efforts support the responsible development and application of this compound across industries.

Future research directions for CAS 159390-33-7 likely include exploration of its potential in catalysis and material science applications, as well as further optimization of its synthetic routes. The compound's structural features make it an interesting candidate for molecular recognition studies and supramolecular chemistry applications. As analytical techniques continue to advance, new applications for this versatile carbamate derivative may emerge in coming years.